Cas no 92730-42-2 (ethyl 3-ethyl-2-methyl-4-propoxybenzoate)

ethyl 3-ethyl-2-methyl-4-propoxybenzoate structure
92730-42-2 structure
Product Name:ethyl 3-ethyl-2-methyl-4-propoxybenzoate
CAS No:92730-42-2
MF:C15H22O3
MW:250.333384990692
CID:1974659
PubChem ID:3022023
Update Time:2025-04-21

ethyl 3-ethyl-2-methyl-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-ethyl-2-methyl-4-propoxybenzoate
    • Benzoic acid, 3-ethyl-2-methyl-4-propoxy-, ethyl ester
    • DTXCID10161616
    • 92730-42-2
    • DTXSID90239125
    • BRN 2580362
    • o-Toluic acid, 3-ethyl-4-propoxy-, ethyl ester
    • 3-Ethyl-4-propoxy-o-toluic acid ethyl ester
    • Inchi: 1S/C15H22O3/c1-5-10-18-14-9-8-13(15(16)17-7-3)11(4)12(14)6-2/h8-9H,5-7,10H2,1-4H3
    • InChI Key: BPBJNHAIRBGRNJ-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=CC=C(C(=O)OCC)C(C)=C1CC

Computed Properties

  • Exact Mass: 250.15689456Da
  • Monoisotopic Mass: 250.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 35.5Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd